3-[(1,1-Dimethylethoxy)methyl]heptane

Specification

• CAS No.: 83704-03-4
• Molecular Formula: C12H26O
• Molecular Weight: 186.33 g/mol
• IUPAC Name: 3-[(2-methylpropan-2-yl)oxymethyl]heptane
• Standard InChI: InChI=1S/C12H26O/c1-6-8-9-11(7-2)10-13-12(3,4)5/h11H,6-10H2,1-5H3
• Standard InChI Key: JATPQYIRMHQKTK-UHFFFAOYSA-N
• SMILES: CCCCC(CC)COC(C)(C)C
• Canonical SMILES: CCCCC(CC)COC(C)(C)C

Introduction

Chemical Structure and Properties

Molecular Structure

3-[(1,1-Dimethylethoxy)methyl]heptane features a heptane chain with a dimethylethoxy substituent at the third carbon position. This structural arrangement creates a branched alkane with an ether functional group. The presence of the dimethyl groups introduces steric hindrance that significantly influences the compound's physical and chemical behavior.

Chemical Identifiers and Properties

The compound possesses specific chemical identifiers and properties that are summarized in the following table:

Property	Value
CAS Number	83704-03-4
Molecular Formula	C₁₂H₂₆O
Molecular Weight	186.33 g/mol
IUPAC Name	3-[(2-methylpropan-2-yl)oxymethyl]heptane
Standard InChI	InChI=1S/C12H26O/c1-6-8-9-11(7-2)10-13-12(3,4)5/h11H,6-10H2,1-5H3
Standard InChIKey	JATPQYIRMHQKTK-UHFFFAOYSA-N
SMILES	CCCCC(CC)COC(C)(C)C

The compound's chemical structure features a tert-butoxy group (the dimethylethoxy moiety) connected to the heptane backbone via a methylene bridge, creating an ether linkage that influences its solubility and reactivity patterns.

Physical Properties

The physical properties of 3-[(1,1-Dimethylethoxy)methyl]heptane are consistent with its alkyl ether classification. The compound exhibits moderate volatility and demonstrates greater solubility in organic solvents compared to water, a characteristic attributed to its predominantly hydrophobic structure with the oxygen atom in the ether linkage providing limited polarity. The bulky nature of the dimethyl groups in the structure introduces steric effects that impact its reactivity and physical behavior.

Biological Activity and Applications

Role in Metabolic Studies

The compound has been identified in metabolic studies, including those related to volatile organic compounds (VOCs) in human breath. This suggests potential applications in metabolomics and biomarker discovery. Understanding the metabolic fate and biological interactions of this compound could provide insights into various physiological processes and pathological conditions.

Research Findings in Volatile Organic Compounds Studies

Pulmonary Oxygen Toxicity Research

One of the most documented applications of 3-[(1,1-Dimethylethoxy)methyl]heptane is in pulmonary oxygen toxicity (POT) studies. The compound has been identified among several VOCs of interest reconstructed from GC-MS datasets in studies comparing oxygen and air diving conditions.

In a particular study, researchers investigated the correlation between electronic nose (eNose) sensor data and target VOCs, including 3-[(1,1-Dimethylethoxy)methyl]heptane. The compound was part of a panel of seven POT-related exhaled VOCs that were analyzed using O₂PLS regression modeling.

Analysis Methods and Results

The research involved comparing data from eNose sensors with GC-MS analysis to detect POT-associated VOCs. The analysis produced standardized regression coefficients between eNose sensors and various VOCs, including 3-[(1,1-Dimethylethoxy)methyl]heptane, as shown in the following table excerpt:

VOC	Sensor 1	Sensor 3	Sensor 4
3-[(1,1-Dimethylethoxy)methyl]heptane	-0.029	-0.076	Data not available

Quantity	Price (EUR)	Purity	Reference
100 mg	563.00	95%	IN-DA0036HP
250 mg	597.00	95%	IN-DA0036HP

These commercial offerings typically include specifications for purity, with most products advertised at a minimum purity of 95%. Delivery timeframes for research quantities are typically within a few weeks, reflecting the specialized nature of this compound.

Comparison with Similar Compounds

Structural Analogs

3-[(1,1-Dimethylethoxy)methyl]heptane belongs to a broader class of alkyl ethers and shares structural similarities with other tert-butyl ethers. Its unique branching pattern and functional groups potentially enhance its biological activity and reactivity compared to similar compounds. The presence of the tert-butyl ether group provides distinct chemical properties compared to straight-chain alkanes or simpler ethers.

Related Compounds in VOC Studies

In studies of volatile organic compounds associated with pulmonary oxygen toxicity, 3-[(1,1-Dimethylethoxy)methyl]heptane has been analyzed alongside other compounds including:

• Cyclohexane

• 2,4-Dimethylhexane

• 2-Methylnonane

• Nonanal

• Decane

• Decanal

These compounds collectively serve as potential biomarkers for oxygen exposure effects on the respiratory system. The comparative analysis of these compounds provides a more comprehensive understanding of the biochemical processes involved in pulmonary oxygen toxicity.